Cas no 1361695-06-8 (2-Chloro-5-(2,6-dichlorophenyl)nicotinaldehyde)

• Product Name: 2-Chloro-5-(2,6-dichlorophenyl)nicotinaldehyde
• CAS No: 1361695-06-8
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4927085
• Update Time: 2025-10-28

2-Chloro-5-(2,6-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,6-dichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-9-2-1-3-10(14)11(9)7-4-8(6-17)12(15)16-5-7/h1-6H
• InChI Key： XJFNRFUMVCSIHY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=NC(=C(C=O)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 4.2
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-5-(2,6-dichlorophenyl)nicotinaldehyde

Professional Introduction to 2-Chloro-5-(2,6-dichlorophenyl)nicotinaldehyde (CAS No. 1361695-06-8)

2-Chloro-5-(2,6-dichlorophenyl)nicotinaldehyde is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 1361695-06-8, has garnered attention due to its structural similarity to several bioactive molecules. The presence of multiple chlorine atoms and a nicotinaldehyde moiety makes it a versatile intermediate in the synthesis of various pharmacologically relevant compounds.

The molecular structure of 2-Chloro-5-(2,6-dichlorophenyl)nicotinaldehyde consists of a benzene ring substituted with chlorine atoms at the 2- and 6-positions, linked to a nicotinaldehyde group at the 5-position. This arrangement contributes to its reactivity and makes it a valuable building block in organic synthesis. The compound's ability to participate in various chemical reactions, such as condensation and coupling reactions, enhances its utility in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structures to 2-Chloro-5-(2,6-dichlorophenyl)nicotinaldehyde. Studies have shown that molecules containing the nicotinaldehyde moiety exhibit potential antimicrobial, anti-inflammatory, and anticancer activities. The introduction of chlorine atoms into the benzene ring further modulates these properties, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of 2-Chloro-5-(2,6-dichlorophenyl)nicotinaldehyde is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop new derivatives with enhanced biological activity. For instance, modifications at the chlorine-substituted positions have led to compounds with improved binding affinity to specific biological targets. This underscores the importance of CAS No. 1361695-06-8 in advancing medicinal chemistry.

The synthesis of 2-Chloro-5-(2,6-dichlorophenyl)nicotinaldehyde involves multi-step organic reactions that require precise control over reaction conditions. The chlorination process is particularly critical, as it determines the spatial arrangement of chlorine atoms on the benzene ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed functionalization methods, have been employed to achieve high yields and purity levels.

The pharmacological evaluation of derivatives derived from 2-Chloro-5-(2,6-dichlorophenyl)nicotinaldehyde has revealed promising results in preclinical studies. These studies have highlighted the compound's potential in treating various diseases, including neurological disorders and chronic inflammatory conditions. The ability of this compound to interact with multiple biological pathways makes it a promising candidate for further development into therapeutic agents.

In conclusion, 2-Chloro-5-(2,6-dichlorophenyl)nicotinaldehyde (CAS No. 1361695-06-8) is a versatile and valuable compound in chemical and pharmaceutical research. Its unique structural features and potential applications make it an attractive scaffold for drug discovery. As research continues to uncover new derivatives and their biological activities, this compound is poised to play a significant role in the development of novel therapeutic agents.